Cas no 129768-30-5 (ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate)

ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate structure
129768-30-5 structure
Product Name:ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate
CAS No:129768-30-5
MF:C7H7F3N2O2
MW:208.137892007828
MDL:MFCD04111238
CID:137253
PubChem ID:2726919
Update Time:2025-04-19

ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(trifluoromethyl)-1H-pyrazole-5-carboxylate
    • 5-Trifluoromethyl-2H-Pyrazole-3-Carboxylic Acid Ethyl Ester
    • Ethyl 3-trifluoromethyl-1H-pyrazole-5-carboxylate
    • 1H-Pyrazole-3-carboxylicacid, 5-(trifluoromethyl)-, ethyl ester
    • ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate
    • RF 04185
    • IDI1_016629
    • Maybridge3_005242
    • Ethyl 3-(Trifluoromethyl)pyrazole-5-carboxylate
    • 5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid ethyl ester
    • ZINC00077581
    • 1H-Pyrazole-3-carboxylic acid, 5-(trifluoromethyl)-, ethyl ester
    • AB17531
    • HMS1445O06
    • DTXSID40369426
    • MFCD04111238
    • A805974
    • ERBIUMCARBONATE
    • Ethyl3-(Trifluoromethyl)pyrazole-5-carboxylate
    • 5-(trifluoromethyl)-2H-pyrazole-3-carboxylic acid ethyl ester
    • 6Z-0604
    • FT-0680543
    • SCHEMBL5064411
    • EN300-231244
    • 5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid ethyl ester;Ethyl 3-(Trifluoromethyl)pyrazole-5-carboxylate
    • ethyl 5-(trifluoromethyl)-2H-pyrazole-3-carboxylate
    • 5-Trifluoromethyl-1H-pyrazole-3-carboxylic acid ethyl ester
    • AKOS005070824
    • CS-0089749
    • SY039105
    • SCHEMBL14955814
    • AC-29634
    • J-520820
    • 129768-30-5
    • ethyl 3-(trifluoromethyl)-1H-pyrazol-5-carboxylate
    • ethyl 5-trifluoromethylpyrazole-3-carboxylate
    • Y10423
    • 1H-Pyrazole-3-carboxylicacid,5-(trifluoromethyl)-,ethyl ester
    • AMY27592
    • DB-005385
    • CHEMBL5289548
    • BDBM50610694
    • 948551-04-0
    • STK351591
    • ALBB-022828
    • DA-20831
    • 1H-pyrazole-5-carboxylic acid, 3-(trifluoromethyl)-, ethyl ester
    • MDL: MFCD04111238
    • Inchi: 1S/C7H7F3N2O2/c1-2-14-6(13)4-3-5(12-11-4)7(8,9)10/h3H,2H2,1H3,(H,11,12)
    • InChI Key: AKFFNTKRAYWFRN-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(C(=O)OCC)=NN1)(F)F

Computed Properties

  • Exact Mass: 208.04600
  • Monoisotopic Mass: 208.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55A^2
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.397±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 95°
  • Boiling Point: 288.5±40.0 ºC (760 Torr),
  • Flash Point: 128.3±27.3 ºC,
  • Solubility: Very slightly soluble (0.44 g/l) (25 º C),
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 54.98000
  • LogP: 1.60520

ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate Security Information

  • HazardClass:IRRITANT

ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate Pricemore >>

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ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Diethyl ether ;  72 h, rt
Reference
[3+2] Cycloaddition reactions of 1-substituted 3,3,3-trifluoropropenes with diazo compounds and nitrilimines - synthesis of pyrazolines and pyrazoles
Markitanov, Yuriy N.; Timoshenko, Vadim M.; Mykhaylychenko, Sergiy S.; Rusanov, Eduard B.; Khyzhan, Alexandr I.; et al, Chemistry of Heterocyclic Compounds (New York, 2021, 57(11), 1107-1115

ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate Raw materials

ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate Preparation Products

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